Cas no 31897-98-0 (Tricyclo[3.3.1.13,7]decane-1-propanamine,hydrochloride (1:1))

Tricyclo[3.3.1.13,7]decane-1-propanamine,hydrochloride (1:1) structure
31897-98-0 structure
Product Name:Tricyclo[3.3.1.13,7]decane-1-propanamine,hydrochloride (1:1)
CAS No:31897-98-0
MF:C13H24ClN
MW:229.78936290741
CID:318517
PubChem ID:35997
Update Time:2025-04-19

Tricyclo[3.3.1.13,7]decane-1-propanamine,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Tricyclo[3.3.1.13,7]decane-1-propanamine,hydrochloride (1:1)
    • 3-(1-adamantyl)propan-1-amine,hydrochloride
    • 3-(adamantan-1-yl)propan-1-amine hydrochloride
    • Tricyclo[3.3.1.13,7]decane-1-propanamine, hydrochloride
    • 1-&#8203
    • 3-(Adamantan-1-yl)propan-1-amine hydrochloride (1:1)
    • 7]&#8203
    • decane-&#8203
    • propanamine, hydrochloride
    • tricyclo[3.3.1.1~3,7~]decane-1-propanamine, hydrochloride (1:1)
    • 31897-98-0
    • EN300-7549257
    • 1-(3-AMINOPROPYL)ADAMANTANE HYDROCHLORIDE
    • Propylamine, 3-(1-adamantyl)-, hydrochloride
    • CHEMBL1213380
    • A821051
    • Z57228534
    • 3-(1-adamantyl)propan-1-amine;hydrochloride
    • ADAMANTANE, 1-(3-AMINOPROPYL)-, HYDROCHLORIDE
    • DTXSID10185751
    • SCHEMBL1758966
    • MDL: MFCD01674031
    • Inchi: 1S/C13H23N.ClH/c14-3-1-2-13-7-10-4-11(8-13)6-12(5-10)9-13;/h10-12H,1-9,14H2;1H
    • InChI Key: KWASCACKNUFQKQ-UHFFFAOYSA-N
    • SMILES: Cl.NCCCC12CC3CC(CC(C3)C1)C2

Computed Properties

  • Exact Mass: 229.15992
  • Monoisotopic Mass: 229.159727
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

Experimental Properties

  • Boiling Point: 265.8°Cat760mmHg
  • Flash Point: 110.4°C
  • PSA: 26.02

Tricyclo[3.3.1.13,7]decane-1-propanamine,hydrochloride (1:1) Pricemore >>

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